Cas no 474944-10-0 (2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate)

2-(12-Azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate is a structured phospholipid derivative featuring a zwitterionic headgroup and unsaturated fatty acyl chains. Its molecular design combines a phosphorylethanolamine core with oleoyl (C18:1) chains, enhancing membrane fluidity and biocompatibility. The inclusion of a 12-azaniumyldodecanoyl moiety introduces a cationic charge, facilitating interactions with anionic biomolecules or surfaces. This compound is particularly suited for lipid-based delivery systems, such as liposomes or micelles, where stability and controlled release are critical. Its amphiphilic nature and tailored functional groups make it valuable for biomedical research, particularly in drug delivery and cellular uptake studies. The unsaturated chains further improve solubility and reduce aggregation in aqueous environments.

2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate structure

474944-10-0 structure

Product name:2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate

CAS No:474944-10-0

MF:C₅₃H₁₀₁N₂O₉P

MW:941.351

CID:3161909

PubChem ID:46907834

2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate Chemical and Physical Properties

Names and Identifiers

- 2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate
- 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanylamine)
- 18:1 Dodecanylamine PE, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanylamine), chloroform
- 18:1 Dodecanylamine PE, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanylamine), powder
- 474944-10-0
- DTXSID90677164
- 2-[(12-Azaniumyldodecanoyl)amino]ethyl (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl phosphate
- 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHOETHANOLAMINE-N-(DODECANYLAMINE)
- Inchi： InChI=1S/C53H101N2O9P/c1-3-5-7-9-11-13-15-17-19-21-23-27-31-35-39-43-52(57)61-48-50(64-53(58)44-40-36-32-28-24-22-20-18-16-14-12-10-8-6-4-2)49-63-65(59,60)62-47-46-55-51(56)42-38-34-30-26-25-29-33-37-41-45-54/h17-20,50H,3-16,21-49,54H2,1-2H3,(H,55,56)(H,59,60)/b19-17-,20-18-/t50-/m1/s1
- InChI Key： HOOLPMPNZPBWNI-WSPRLCGESA-N
- SMILES： CCCCCCCC/C=C\CCCCCCCC(OC[C@@H](OC(CCCCCCC/C=C\CCCCCCCC)=O)COP(O)(OCCNC(CCCCCCCCCCCN)=O)=O)=O

Computed Properties

Exact Mass: 940.72446980g/mol
Monoisotopic Mass: 940.72446980g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 65
Rotatable Bond Count: 54
Complexity: 1180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 168Å²
XLogP3: 16.3

Experimental Properties

Color/Form: 10 mg/mL (870142C-25mg)

2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026066-100mg	1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanylamine),99%	474944-10-0	99%	100mg	￥5265	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026066-25mg	1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanylamine),99%	474944-10-0	99%	25mg	￥1730	2024-05-23
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D130724-25mg	2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate	474944-10-0	>99%	25mg	¥1441.90	2023-09-03
A2B Chem LLC	AG17376-25mg	1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHOETHANOLAMINE-N-(DODECANYLAMINE)	474944-10-0	>99%	25mg	$602.00	2024-04-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	870142C-25MG	18:1 Dodecanylamine PE	474944-10-0	1,2-dioleoyl-	25MG	1256.91	2021-05-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	870142P-25MG	18:1 Dodecanylamine PE	474944-10-0	1,2-dioleoyl-	25MG	1282.05	2021-05-14
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026066-500mg	1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanylamine),99%	474944-10-0	99%	500mg	￥16545	2024-05-23
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D130724-500mg	2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate	474944-10-0	>99%	500mg	¥13787.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D130724-100mg	2-(12-azaniumyldodecanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate	474944-10-0	>99%	100mg	¥4387.90	2023-09-03
A2B Chem LLC	AG17376-100mg	1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHOETHANOLAMINE-N-(DODECANYLAMINE)	474944-10-0	>99%	100mg	$1758.00	2024-04-20